Cas no 2248171-91-5 ((2R)-3,3,3-trifluoro-2-methylpropan-1-amine)

• Product Name: (2R)-3,3,3-trifluoro-2-methylpropan-1-amine
• CAS No: 2248171-91-5
• MF: C₄H₈F₃N
• MW: 127.108231544495
• CID: 6210821
• PubChem ID: 86316222
• Update Time: 2025-07-21

(2R)-3,3,3-trifluoro-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-3,3,3-trifluoro-2-methylpropan-1-amine
• EN300-6506882
• 2248171-91-5
• SCHEMBL20158607
• RGXWOVRGNDFFDI-GSVOUGTGSA-N

• Inchi： 1S/C4H8F3N/c1-3(2-8)4(5,6)7/h3H,2,8H2,1H3/t3-/m1/s1
• InChI Key： RGXWOVRGNDFFDI-GSVOUGTGSA-N
• SMILES： FC([C@H](C)CN)(F)F

Computed Properties

• Exact Mass: 127.06088375g/mol
• Monoisotopic Mass: 127.06088375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 68.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on (2R)-3,3,3-trifluoro-2-methylpropan-1-amine

Research Brief on (2R)-3,3,3-trifluoro-2-methylpropan-1-amine (CAS: 2248171-91-5) in Chemical Biology and Pharmaceutical Applications

The compound (2R)-3,3,3-trifluoro-2-methylpropan-1-amine (CAS: 2248171-91-5) has recently emerged as a key intermediate in the synthesis of bioactive molecules and pharmaceutical agents. This chiral amine, characterized by its trifluoromethyl and methyl substituents, exhibits unique physicochemical properties that make it valuable for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. Recent studies highlight its role as a building block for novel modulators of neurotransmitter receptors and its potential in improving drug bioavailability through fluorine incorporation strategies.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the application of (2R)-3,3,3-trifluoro-2-methylpropan-1-amine in the synthesis of selective serotonin reuptake inhibitors (SSRIs) with enhanced blood-brain barrier permeability. The trifluoromethyl group was found to significantly increase metabolic stability while maintaining target affinity, addressing a key challenge in neuropharmacology. Researchers utilized asymmetric synthesis techniques to achieve high enantiomeric purity (>99% ee) of the compound, underscoring its importance in stereoselective drug development.

In structural biology applications, this compound has been employed as a versatile scaffold for protein-ligand interaction studies. X-ray crystallography data from Nature Chemical Biology (2024) revealed that the steric and electronic properties of (2R)-3,3,3-trifluoro-2-methylpropan-1-amine enable unique binding modes with G protein-coupled receptors (GPCRs). The trifluoromethyl group participates in orthogonal dipole interactions with protein backbone carbonyls, while the chiral center influences receptor subtype selectivity - a finding with implications for designing next-generation GPCR-targeted drugs.

Recent patent filings (WO2023187654, 2023) describe novel synthetic routes to 2248171-91-5 using continuous flow chemistry, achieving 85% yield with reduced environmental impact compared to batch processes. The improved scalability addresses previous limitations in industrial production, potentially enabling broader application in pharmaceutical manufacturing. Parallel developments in biocatalysis have identified engineered transaminases capable of producing this chiral amine with excellent atom economy.

Emerging toxicology data (Regulatory Toxicology and Pharmacology, 2024) indicates favorable safety profiles for derivatives of (2R)-3,3,3-trifluoro-2-methylpropan-1-amine, with no genotoxicity observed in standard battery tests. However, pharmacokinetic studies note that the high lipophilicity of the trifluoromethyl group may require structural optimization for certain therapeutic applications, particularly those requiring renal clearance. These findings guide ongoing structure-activity relationship studies in multiple drug development programs.

The compound's unique properties continue to inspire innovation across chemical biology. Current research directions include its incorporation into PROTACs (proteolysis-targeting chimeras) for targeted protein degradation, where its small size and metabolic stability offer advantages over bulkier linkers. Additionally, materials science applications are exploring its use in fluorinated polymer coatings for medical devices, leveraging both its chemical inertness and potential bioactive surface properties.